Cas no 866589-74-4 (8-ethoxy-3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-5H-pyrazolo4,3-cquinoline)

• Product Name: 8-ethoxy-3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-5H-pyrazolo4,3-cquinoline
• CAS No: 866589-74-4
• MF: C₂₅H₁₉F₂N₃O
• MW: 415.43467259407
• CID: 5880424
• PubChem ID: 2136469
• Update Time: 2025-10-28

8-ethoxy-3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrazolo[4,3-c]quinoline, 8-ethoxy-3-(4-fluorophenyl)-5-[(3-fluorophenyl)methyl]-
• 866589-74-4
• F1604-0180
• 8-ethoxy-3-(4-fluorophenyl)-5-[(3-fluorophenyl)methyl]-5H-pyrazolo[4,3-c]quinoline
• AKOS001813475
• 8-ethoxy-5-(3-fluorobenzyl)-3-(4-fluorophenyl)-5H-pyrazolo[4,3-c]quinoline
• AB00674978-01
• 8-ethoxy-3-(4-fluorophenyl)-5-[(3-fluorophenyl)methyl]pyrazolo[4,3-c]quinoline
• 8-ethoxy-3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-5H-pyrazolo4,3-cquinoline

• Inchi： 1S/C25H19F2N3O/c1-2-31-20-10-11-23-21(13-20)25-22(15-30(23)14-16-4-3-5-19(27)12-16)24(28-29-25)17-6-8-18(26)9-7-17/h3-13,15H,2,14H2,1H3
• InChI Key： JKUJYWWJPXMOGG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2)C2=C(C=C(OCC)C=C2)C2=NN=C(C3=CC=C(F)C=C3)C2=C1

Computed Properties

• Exact Mass: 415.14961856g/mol
• Monoisotopic Mass: 415.14961856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 541.7±60.0 °C(Predicted)
• pka: 10.36±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 8-ethoxy-3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-5H-pyrazolo4,3-cquinoline

Introduction to 8-Ethoxy-3-(4-Fluorophenyl)-5-(3-Fluorophenyl)methyl-5H-Pyrazolo[4,3-c]quinoline (CAS No. 866589-74-4)

8-Ethoxy-3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline (CAS No. 866589-74-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 8-Ethoxy-3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline is characterized by a pyrazoloquinoline core substituted with an ethoxy group at the 8-position, a 4-fluorophenyl group at the 3-position, and a 3-fluorophenylmethyl group at the 5-position. These substitutions contribute to the compound's high lipophilicity and stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 8-Ethoxy-3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are crucial for cell survival and proliferation.

In addition to its anticancer properties, 8-Ethoxy-3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline has shown promise in the treatment of inflammatory diseases. A research team from the University of California reported that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 8-Ethoxy-3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline have also been extensively studied. Preclinical data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as an oral therapeutic agent. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a wide therapeutic window.

In terms of chemical synthesis, 8-Ethoxy-3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline can be synthesized through a multi-step process involving the condensation of appropriate starting materials followed by functional group modifications. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

The potential applications of 8-Ethoxy-3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline extend beyond its direct therapeutic uses. It serves as a valuable tool in chemical biology research for probing cellular signaling pathways and identifying novel targets for drug discovery. Additionally, its structural features make it an excellent scaffold for developing analogs with enhanced biological activities or improved pharmacological properties.

In conclusion, 8-Ethoxy-3-(4-fluorophenyl)-5-(3-fluorophenyl)methyl-5H-pyrazolo[4,3-c]quinoline (CAS No. 866589-74-4) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural characteristics and diverse biological activities make it an important focus for ongoing research and development efforts in both academic and industrial settings.